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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Palmitoyl-sn-glycerol is a monoacylglycerol (MAG) that plays a crucial role in cellular

metabolism and signaling. As an intermediate in the synthesis and breakdown of glycerolipids,

its quantification in various biological matrices is essential for understanding lipid metabolism in

health and disease.[1] Furthermore, emerging evidence suggests the involvement of specific

monoacylglycerols in signaling pathways, including the endocannabinoid system, making them

potential biomarkers and therapeutic targets.[1][2] This application note provides detailed

protocols for the extraction and quantification of 1-Palmitoyl-sn-glycerol from lipid extracts

using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas

chromatography-mass spectrometry (GC-MS), along with an overview of its relevant signaling

pathways.

Experimental Workflow Overview
The general workflow for the quantification of 1-Palmitoyl-sn-glycerol involves sample

preparation, including lipid extraction, followed by analytical quantification and data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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